1-[2-(2-ethylpiperidin-1-yl)-2-oxoethyl]-3-(2-methoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 1-[2-(2-ethylpiperidin-1-yl)-2-oxoethyl]-3-(2-methoxyphenyl)-4a,7a-dihydrothieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H27N3O4S/c1-3-15-8-6-7-12-23(15)19(26)14-24-17-11-13-30-20(17)21(27)25(22(24)28)16-9-4-5-10-18(16)29-2/h4-5,9-11,13,15,17,20H,3,6-8,12,14H2,1-2H3
• InChI Key: CUYDVAMCSKAEAY-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)CN2C3C=CSC3C(=O)N(C2=O)C4=CC=CC=C4OC
• Molecular Formula: C22H27N3O4S
• Molecular Weight: 429.5 g/mol

Description

1-[2-(2-ethylpiperidin-1-yl)-2-oxoethyl]-3-(2-methoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C22H25N3O4S and its molecular weight is 427.52. The purity is usually 95%.
BenchChem offers high-quality 1-[2-(2-ethylpiperidin-1-yl)-2-oxoethyl]-3-(2-methoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[2-(2-ethylpiperidin-1-yl)-2-oxoethyl]-3-(2-methoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Scientific Research Applications

Gonadotropin-Releasing Hormone (GnRH) Receptor Antagonists

One significant area of application for related thieno[2,3-d]pyrimidine-2,4-dione derivatives is in the development of GnRH receptor antagonists. These compounds are investigated for their potential in treating reproductive diseases by inhibiting the GnRH receptor in humans. For instance, derivatives with specific substituents have shown high binding affinity to the GnRH receptor, indicating potential utility in therapeutic interventions for sex-hormone-dependent diseases (Sasaki et al., 2003).

Antibacterial Agents

Thieno[2,3-d]pyrimidine derivatives are also explored for their antibacterial properties. Research into substituted thienopyrimidines has led to the discovery of compounds with significant antibacterial activity, suggesting their potential as novel antibacterial agents. This includes studies on various substitutions that yield compounds characterized by their efficacy against specific bacteria strains, pointing to the versatility of thieno[2,3-d]pyrimidine derivatives in the development of new antibiotics (More et al., 2013).

Material Science and Polymer Research

In the field of material science, thieno[2,3-d]pyrimidine-2,4-dione derivatives find applications as electron transport layers (ETLs) in polymer solar cells. The electron-deficient nature and planar structure of these derivatives, especially when incorporated into conjugated polyelectrolytes, enhance conductivity and electron mobility, facilitating electron extraction and reducing exciton recombination. This contributes to improved power conversion efficiency in polymer solar cells, underscoring the material science applications of these compounds (Hu et al., 2015).